N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide

• Molecular Formula: C17H16BrN3O
• Molecular Weight: 358.2 g/mol
• IUPAC Name: N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide
• InChI: InChI=1S/C17H16BrN3O/c1-17(2,10-19)12-5-3-4-11(8-12)16(22)21-13-6-7-14(18)15(20)9-13/h3-9H,20H2,1-2H3,(H,21,22)
• InChI Key: IIIIXAGTGQZLQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)Br)N

Description

N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide is a useful research compound. Its molecular formula is C17H16BrN3O and its molecular weight is 358.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of N-(4-bromo-3-nitrophenyl)-3-(2-cyanopropan-2-yl)benzamide 61 (400 mg, 1.030 mmol) and ZINC (1.011 g, 15.46 mmol) in THF (10 mL) at −5° C., acetic acid (1.180 mL, 20.61 mmol) was added. The reaction mixture was stirred at −5° C. for 30 min and 1 h at rt. Ethanol and acetonitrile were added and filtered off over filter. To the filtrate was added NaHCO3 solution and extracted with CH2Cl2. Organic layer was dried and evaporated to give crude N-(3-amino-4-bromophenyl)-3-(2-cyanopropan-2-yl)benzamide 62 (319 mg, 86%). (m/z)=358 and 360 (M+H)+.